Cas no 2228385-97-3 (1-methyl-3-(oxan-4-yl)-4-(oxiran-2-yl)-1H-pyrazole)

• Product Name: 1-methyl-3-(oxan-4-yl)-4-(oxiran-2-yl)-1H-pyrazole
• CAS No: 2228385-97-3
• MF: C₁₁H₁₆N₂O₂
• MW: 208.256942749023
• CID: 6313894
• PubChem ID: 165972961
• Update Time: 2025-10-20

1-methyl-3-(oxan-4-yl)-4-(oxiran-2-yl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-methyl-3-(oxan-4-yl)-4-(oxiran-2-yl)-1H-pyrazole
• EN300-1728336
• 2228385-97-3

• Inchi： 1S/C11H16N2O2/c1-13-6-9(10-7-15-10)11(12-13)8-2-4-14-5-3-8/h6,8,10H,2-5,7H2,1H3
• InChI Key： WXIWHEAXYWIRIF-UHFFFAOYSA-N
• SMILES： O1CC1C1=CN(C)N=C1C1CCOCC1

Computed Properties

• Exact Mass: 208.121177757g/mol
• Monoisotopic Mass: 208.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 39.6Ų

Additional information on 1-methyl-3-(oxan-4-yl)-4-(oxiran-2-yl)-1H-pyrazole

Comprehensive Overview of 1-methyl-3-(oxan-4-yl)-4-(oxiran-2-yl)-1H-pyrazole (CAS No. 2228385-97-3): Properties, Applications, and Innovations

The compound 1-methyl-3-(oxan-4-yl)-4-(oxiran-2-yl)-1H-pyrazole (CAS No. 2228385-97-3) has garnered significant attention in the fields of medicinal chemistry and material science due to its unique structural features and versatile reactivity. This heterocyclic molecule combines a pyrazole core with oxane and oxirane moieties, making it a valuable intermediate for synthesizing bioactive molecules and functional materials. Researchers and industries are increasingly exploring its potential in drug discovery, agrochemicals, and advanced polymer formulations.

One of the most searched questions about this compound revolves around its synthetic routes and reactivity. The presence of the oxirane (epoxide) group enables ring-opening reactions, which are pivotal for creating derivatives with enhanced biological activity or material properties. Recent studies highlight its role in designing kinase inhibitors and antimicrobial agents, aligning with the growing demand for novel therapeutics amid rising antibiotic resistance. Additionally, its oxane (tetrahydropyran) fragment contributes to improved solubility and metabolic stability, a hot topic in pharmacokinetic optimization.

From an industrial perspective, 1-methyl-3-(oxan-4-yl)-4-(oxiran-2-yl)-1H-pyrazole is being investigated for its utility in smart materials, such as self-healing polymers and epoxy resins. The integration of oxirane groups into polymer backbones enhances cross-linking efficiency, a key factor in developing high-performance coatings and adhesives. This aligns with the global push toward sustainable and durable materials, a trending topic in green chemistry forums and research publications.

Another frequently searched aspect is the compound's safety profile and handling guidelines. While it is not classified as hazardous under standard regulations, proper storage conditions (e.g., inert atmosphere, low temperature) are recommended to maintain its stability. Analytical techniques like NMR, HPLC, and mass spectrometry are commonly employed for purity assessment, reflecting the broader industry emphasis on quality control in fine chemical production.

In the context of intellectual property, patents involving CAS No. 2228385-97-3 often focus on its derivatives for therapeutic applications. For instance, its structural analogs have shown promise as anti-inflammatory and anticancer agents, resonating with the surge in oncology research. The compound's modular design also makes it a candidate for combinatorial chemistry, a strategy widely adopted in high-throughput drug screening.

Looking ahead, the demand for 1-methyl-3-(oxan-4-yl)-4-(oxiran-2-yl)-1H-pyrazole is expected to rise, driven by its adaptability in interdisciplinary research. Whether in drug development or material innovation, this compound exemplifies the convergence of synthetic elegance and practical utility. As researchers continue to unravel its potential, it remains a focal point for both academic and industrial advancements.